Cas no 512811-21-1 (1H-Pyrazole-5-carboxamide,4-amino-N-hydroxy-1-methyl-(9CI))

• Product Name: 1H-Pyrazole-5-carboxamide,4-amino-N-hydroxy-1-methyl-(9CI)
• CAS No: 512811-21-1
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 1017659
• PubChem ID: 4649298
• Update Time: 2025-04-20

1H-Pyrazole-5-carboxamide,4-amino-N-hydroxy-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,4-amino-N-hydroxy-1-methyl-(9CI)
• STK349276
• 4-amino-N-hydroxy-2-methylpyrazole-3-carboxamide
• 4-amino-N-hydroxy-1-methyl-1H-pyrazole-5-carboxamide
• A913183
• DB-268042
• 1H-PYRAZOLE-5-CARBOXAMIDE, 4-AMINO-N-HYDROXY-1-METHYL-
• 512811-21-1
• AKOS000305912

• Inchi： 1S/C5H8N4O2/c1-9-4(5(10)8-11)3(6)2-7-9/h2,11H,6H2,1H3,(H,8,10)
• InChI Key： AFAMTIIZDQZGCB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1C)N)NO

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 93.2Ų